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Compound of Interest

Compound Name: Vegfr-2-IN-30

Cat. No.: B15141781

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Vegfr-2-IN-30 is a potent inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-
2), a key mediator in the process of angiogenesis—the formation of new blood vessels.[1]
Angiogenesis is a critical process in tumor growth and metastasis. By binding to VEGFR-2,
VEGF-A initiates a cascade of downstream signaling pathways, including the PLCy-PKC-Raf-
MEK-MAPK and the PI3K-Akt pathways, which are crucial for endothelial cell proliferation,
migration, and survival.[2][3] Vegfr-2-IN-30 selectively blocks this signaling, thereby inhibiting
the proliferation and migration of endothelial cells and inducing apoptosis in cancer cells.[1] In
addition to its high affinity for VEGFR-2, Vegfr-2-IN-30 also shows inhibitory activity against
other receptor tyrosine kinases such as PDGFR, EGFR, and FGFRL1.[1] These characteristics
make it a valuable tool for research in oncology and drug development.

This document provides detailed protocols for the preparation of Vegfr-2-IN-30 stock solutions
for use in in vitro and in vivo experimental settings.

Physicochemical and Biological Data

The following table summarizes the key quantitative data for Vegfr-2-IN-30. Proper handling
and storage are crucial for maintaining the compound's stability and activity.
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Property Value Source

Chemical Formula C28H23CIN6O4S2

Molecular Weight 623.11 g/mol Calculated from Formula
ICso (VEGFR-2) 66 nM

EGFR: 98 nM, FGFR1: 82 nM,

ICso (Other Kinases)
PDGFR: 180 nM

Appearance Solid Powder General Knowledge

Primary Solvent DMSO General Knowledge

Experimental Protocols
Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves, when handling Vegfr-2-IN-30 powder and its
solutions.

« Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation
of the powder.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro studies.

Materials:
o Vegfr-2-IN-30 (solid powder)
o Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

o Calibrated analytical balance
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« Sterile microcentrifuge tubes or cryogenic vials
» Vortex mixer and/or sonicator
Procedure:

o Equilibrate: Allow the vial of Vegfr-2-IN-30 powder to reach room temperature before
opening to prevent condensation of moisture.

o Weigh: Accurately weigh a specific amount of the compound. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 6.23 mg of Vegfr-2-IN-30.

o Calculation:
= Weight (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Weight (mg) = 10 mmol/L x 0.001 L x 623.11 g/mol x 1000 mg/g = 6.23 mg

» Dissolve: Add the appropriate volume of DMSO to the weighed powder. To prepare a 10 mM
solution with 6.23 mg of powder, add 1 mL of DMSO.

e Solubilize: Cap the tube securely and vortex thoroughly to dissolve the compound. If
necessary, gentle warming (to 37°C) or brief sonication in a water bath can be used to aid
dissolution. Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile cryogenic vials.
This minimizes freeze-thaw cycles, which can degrade the compound.

» Store: Store the aliquots at -20°C or -80°C for long-term stability. When stored at -20°C, the
solution should be used within one month; at -80°C, it can be stable for up to six months.
Always refer to the manufacturer's certificate of analysis for specific storage
recommendations.

Visualized Workflows and Pathways

To facilitate understanding, the following diagrams illustrate the stock solution preparation
workflow and the targeted biological pathway.
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM Vegfr-2-IN-30 stock solution.
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Simplified VEGFR-2 Signaling Pathway
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Caption: Vegfr-2-IN-30 inhibits key angiogenesis signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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